Cas no 69218-36-6 (1H-BENZOTRIAZOLE-1-PENTANOL)

1H-BENZOTRIAZOLE-1-PENTANOL structure
1H-BENZOTRIAZOLE-1-PENTANOL structure
Product Name:1H-BENZOTRIAZOLE-1-PENTANOL
CAS No:69218-36-6
MF:C11H15N3O
MW:205.256302118301
CID:3217498
PubChem ID:14169298
Update Time:2025-04-21

1H-BENZOTRIAZOLE-1-PENTANOL Chemical and Physical Properties

Names and Identifiers

    • 1H-BENZOTRIAZOLE-1-PENTANOL
    • 1-(5-HYDROXYPENTYL)BENZOTRIAZOLE
    • DTXSID80876487
    • 69218-36-6
    • Inchi: 1S/C11H15N3O/c15-9-5-1-4-8-14-11-7-3-2-6-10(11)12-13-14/h2-3,6-7,15H,1,4-5,8-9H2
    • InChI Key: ZEGBGZAHLNEENH-UHFFFAOYSA-N
    • SMILES: OCCCCCN1C2C=CC=CC=2N=N1

Computed Properties

  • Exact Mass: 205.121512110Da
  • Monoisotopic Mass: 205.121512110Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 50.9Ų
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